JAK
  • Fedratinib Hydrochloride
    Fedratinib Hydrochloride
    • Cat. No.:
    • B607429
    • CAS No.:
    • 1374744-69-0
    • Molecular Formula:
    • C27H40Cl2N6O4S
    • Molecular Weight:
    • 615.6 g/mol
    Description
    Fedratinib Hydrochloride is the monohydrate dihydrochloride salt form of fedratinib, an orally bioavailable, small-molecule, ATP-competitive inhibitor of Janus-associated kinase 2 (JAK2) and FMS-like tyrosine ki...
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  • Filgotinib
    Filgotinib
    • Cat. No.:
    • B607452
    • CAS No.:
    • 1206161-97-8
    • Molecular Formula:
    • C21H23N5O3S
    • Molecular Weight:
    • 425.5 g/mol
    Description
    Rheumatoid arthritis (RA) is a chronic, autoimmune, systemic, and inflammatory disease that causes synovial joint symptoms and can limit range of motion in severe cases. The disease is associated with extra-arti...
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  • R-348
    R-348
    • Cat. No.:
    • B1262787
    • CAS No.:
    • 916742-11-5
    • Molecular Formula:
    • C23H22FN5O4S
    • Molecular Weight:
    • 483.5 g/mol
    Description
    R-348 is a small molecule drug with a maximum clinical trial phase of II (across all indications) and has 2 investigational indications.
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  • ZM39923 hydrochloride
    ZM39923 hydrochloride
    • Cat. No.:
    • B1662117
    • CAS No.:
    • 1021868-92-7
    • Molecular Formula:
    • C23H26ClNO
    • Molecular Weight:
    • 367.9 g/mol
    Description
    ZM 39923 is an inhibitor of JAK3 (IC50 = 79 nM) that less potently inhibits epidermal growth factor receptor, JAK1, and cyclin-dependent kinase 4 (IC50s = 2.4, 40, and 10 µM, respectively). In the absence of the...
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  • Jakafi
    Jakafi
    • Cat. No.:
    • B1684628
    • CAS No.:
    • 1092939-17-7
    • Molecular Formula:
    • C17H21N6O4P
    • Molecular Weight:
    • 404.4 g/mol
    Description
    Ruxolitinib phosphate is a phosphate salt obtained by reaction ruxolitinib with one equivalent of phosphoric acid. Used for the treatment of patients with intermediate or high-risk myelofibrosis, including prima...
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  • Desmethoxyyangonin
    Desmethoxyyangonin
    • Cat. No.:
    • B7881930
    • CAS No.:
    • 26531-51-1
    • Molecular Formula:
    • C14H12O3
    • Molecular Weight:
    • 228.24 g/mol
    Description
    5,6-Dehydrokawain is an aromatic ether and a member of 2-pyranones.
    Desmethoxyyangonin has been reported in Boesenbergia rotunda, Alpinia blepharocalyx, and other organisms with data available.
    from Kava r...
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  • BVB808
    BVB808
    • Cat. No.:
    • B10847378
    • CAS No.:
    • 1414587-22-6
    • Molecular Formula:
    • C29H33F2N7O
    • Molecular Weight:
    • 533.6 g/mol
    Description
    BVB808 is a useful research compound. Its molecular formula is C29H33F2N7O and its molecular weight is 533.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality BVB808 suitable for many research...
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  • STS-E412
    STS-E412
    • Cat. No.:
    • B10861787
    • CAS No.:
    • Molecular Formula:
    • C15H15ClN4O2
    • Molecular Weight:
    • 318.76 g/mol
    Description
    STS-E412 is a useful research compound. Its molecular formula is C15H15ClN4O2 and its molecular weight is 318.76 g/mol. The purity is usually 95%.
    BenchChem offers high-quality STS-E412 suitable for many re...
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  • STS-E412
    STS-E412
    • Cat. No.:
    • B15615148
    • CAS No.:
    • Molecular Formula:
    • C15H15ClN4O2
    • Molecular Weight:
    • 318.76 g/mol
    Description
    an EPO receptor activator;  structure in first source
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  • JAK2 JH2 binder-1
    JAK2 JH2 binder-1
    • Cat. No.:
    • B15615206
    • CAS No.:
    • Molecular Formula:
    • C29H25N7O6S
    • Molecular Weight:
    • 599.6 g/mol
    Description
    JAK2 JH2 binder-1 is a useful research compound. Its molecular formula is C29H25N7O6S and its molecular weight is 599.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality JAK2 JH2 binder-1 suit...
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